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Compound of Interest

Compound Name: 2-Phenylthiazolidine

CAS No.: 4569-82-8

Cat. No.: B1205856

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Phenylthiazolidine, a heterocyclic

compound that serves as a key structural motif in a variety of biologically active molecules. This

document details its fundamental chemical properties, experimental synthesis protocols, and

explores the broader pharmacological context of the thiazolidine class of compounds.

Core Chemical and Physical Properties
2-Phenylthiazolidine, a derivative of thiazolidine, possesses a phenyl group at the second

position of the thiazolidine ring. Its core properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1205856#bc-rfq
https://www.benchchem.com/product/b1205856/docs?utm_src=pdf-body#2-phenylthiazolidine-a-comprehensive-technical-overview
https://www.benchchem.com/product/b1205856/docs?utm_src=pdf-body#2-phenylthiazolidine-a-comprehensive-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 4569-82-8 [1]

Molecular Formula C₉H₁₁NS [1]

Molecular Weight 165.26 g/mol [1]

Appearance
Varies based on purity and

form

Solubility
Soluble in various organic

solvents

Synthesis and Experimental Protocols
The synthesis of 2-phenylthiazolidine and its derivatives can be achieved through several

established chemical routes. Below are representative experimental protocols.

Protocol 1: Synthesis of 2-Phenylthiazolidine-4-
carboxylic Acid
This method involves the condensation of an amino acid with an aldehyde.

Materials:

L-cysteine

Benzaldehyde

Ethanol

Water

Diethyl ether

Procedure:
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A mixture of L-cysteine (0.01 mole) and benzaldehyde (0.01 mole) is prepared in a solution

of ethyl alcohol (100ml) and water (10ml).[2]

The mixture is stirred at room temperature for 12 hours.[2]

The resulting precipitated solid is collected by filtration.

The solid is washed with diethyl ether and dried to afford 2-Phenylthiazolidine-4-carboxylic

acid.[2]

Recrystallization can be performed from a mixture of water and ethanol.

Protocol 2: Synthesis of 2,3-Diphenylthiazolidin-4-ones
This protocol involves the reaction of a Schiff base with thioglycolic acid.

Materials:

Aniline N-benzylidene (Schiff base, synthesized from aniline and benzaldehyde)

Thioglycolic acid

Procedure:

The Schiff base, aniline N-benzylidene, is synthesized.[3]

The obtained Schiff base is then reacted with thioglycolic acid to yield 2,3-

diphenylthiazolidin-4-one.[3]

Biological Activity and Signaling Pathways
While specific signaling pathways for 2-Phenylthiazolidine are not extensively detailed in the

literature, the broader class of thiazolidine derivatives exhibits a wide spectrum of

pharmacological activities, including antimicrobial, antioxidant, antidiabetic, and anticancer

effects.[4][5]

A significant body of research exists for a related class of compounds, the thiazolidinediones

(TZDs), which are known to act as agonists for the Peroxisome Proliferator-Activated Receptor
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gamma (PPARγ).[5][6] Activation of PPARγ plays a crucial role in the regulation of glucose and

lipid metabolism, which is the basis for the use of TZDs as antidiabetic agents.[6]

The general mechanism of action for TZD antidiabetic activity is illustrated in the following

signaling pathway diagram.
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Caption: PPARγ signaling pathway activated by thiazolidinediones.

Experimental Workflows
The investigation of novel 2-phenylthiazolidine derivatives often follows a structured workflow

from synthesis to biological evaluation.
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Caption: General workflow for drug discovery involving 2-phenylthiazolidine derivatives.

Conclusion
2-Phenylthiazolidine and its derivatives represent a versatile scaffold in medicinal chemistry

with a broad range of demonstrated biological activities. The synthetic routes to these

compounds are well-established, allowing for the generation of diverse chemical libraries for

screening. While the precise mechanisms of action for many derivatives are still under

investigation, the established link between the related thiazolidinedione class and the PPARγ
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signaling pathway provides a strong foundation for further research and development in areas

such as metabolic diseases, infectious diseases, and oncology. This guide provides a

foundational understanding for researchers and professionals aiming to explore the therapeutic

potential of this important class of heterocyclic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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